molecular formula CoNi B8461503 Nickel-cobalt CAS No. 89088-09-5

Nickel-cobalt

Cat. No.: B8461503
CAS No.: 89088-09-5
M. Wt: 117.627 g/mol
InChI Key: QXZUUHYBWMWJHK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Nickel-cobalt is a useful research compound. Its molecular formula is CoNi and its molecular weight is 117.627 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

89088-09-5

Molecular Formula

CoNi

Molecular Weight

117.627 g/mol

IUPAC Name

cobalt;nickel

InChI

InChI=1S/Co.Ni

InChI Key

QXZUUHYBWMWJHK-UHFFFAOYSA-N

Canonical SMILES

[Co].[Ni]

Origin of Product

United States

Synthesis routes and methods

Procedure details

62.5 g of carboxymethyl cellulose was added to 2.5 liters of distilled water and the mixture was kneaded and deaerated to obtain a binder solution. To this binder solution was added 2.5 kg of nickel powder of about 3 μm in average particle size and the mixture was further kneaded and deaerated to obtain a slurry. A wire gauze of 40 meshes was passed through this slurry solution to deposit the slurry thereon and then this wire gauze was passed through a slit to adjust thickness and dried. Thereafter, the wire gauze was sintered at 850° C. in a hydrogen atmosphere to obtain a nickel porous sintered body. Then, an aqueous cobalt nitrate solution was prepared so that addition amount of cobalt based on nickel was 5 atom %. The above nickel porous sintered body was dipped in this aqueous cobalt nitrate solution for 15 minutes and then, was taken out, followed by removing an excess solution and drying. This was sintered at 700° C. in a hydrogen atmosphere to obtain a nickel-cobalt porous sintered body. Another aqueous chromium nitrate solution was prepared so that addition amount of chromium based on nickel was 7 atom %. The above nickel-cobalt porous sintered body was dipped in this aqueous chromium nitrate solution for 15 minutes. Then, this was taken out, followed by removing an excess solution and drying. Thereafter, this was heated at 470° C. in an air atmosphere to oxidize chromium and then was further heated to 700° C. in a hydrogen atmosphere to obtain a nickel-cobalt-chromium oxide ternary anode. Performance of a cell which had the anode obtained in this Example is shown by curve E in FIG. 2. The results were similar to those for the cell where the anode obtained in Example 1 was used.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.